![molecular formula C15H19N3O3S2 B2921668 N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide CAS No. 1797246-75-3](/img/structure/B2921668.png)
N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide is a useful research compound. Its molecular formula is C15H19N3O3S2 and its molecular weight is 353.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Spectral Analysis
Research has been conducted on derivatives and compounds related to N-((1-(methylsulfonyl)piperidin-4-yl)methyl)benzo[d]thiazole-6-carboxamide, focusing on their synthesis and spectral analysis. For example, a study detailed the synthesis of N-substituted derivatives of 2-(5-(1-(phenylsulfonyl)piperidin-4-yl)-1,3,4-oxadiazol-2-ylthio)acetamide, demonstrating the biological activity potential of these compounds through various spectral data, including 1H-NMR, IR, and mass spectral analysis. The synthesized compounds showed moderate to significant antibacterial activity against both Gram-negative and Gram-positive bacteria, highlighting their potential as antimicrobial agents (Khalid et al., 2016).
Biological Activities
Several studies on compounds structurally related to this compound have focused on their potential biological activities:
Antibacterial and Antimalarial Activities : Compounds synthesized from related chemical frameworks have been evaluated for their antibacterial properties and antimalarial activities, providing insights into their potential therapeutic applications. These compounds exhibit a range of activities against various bacterial strains and have been studied for their efficacy in malaria treatment (Fahim & Ismael, 2021).
Antiproliferative and Anti-HIV Activity : Research into N-{2-oxo-2-[4-(1,3-benzothiazol-2-yl)piperazin-1-yl]}-(het)arenecarboxamides, a series of derivatives, has been conducted to evaluate their in vitro antiproliferative activity against a large panel of human tumor-derived cell lines and their potential Anti-HIV activity. These studies have identified compounds with notable effects on specific cell lines, offering a foundation for further development in cancer and HIV therapy (Al-Soud et al., 2010).
Mechanism of Action
Target of Action
Similar compounds have been found to inhibit cyclin-dependent kinase 2 (cdk2), which plays a crucial role in cell cycle regulation .
Mode of Action
It’s known that cdk2 inhibitors generally work by binding to the atp pocket of the enzyme, thereby preventing its interaction with cyclin and inhibiting cell cycle progression .
Biochemical Pathways
The compound likely affects the cell cycle regulation pathway due to its potential inhibitory effect on CDK2. This can lead to cell cycle arrest and potentially induce apoptosis, thereby inhibiting the proliferation of cancer cells .
Pharmacokinetics
Similar compounds have been designed with bioisosterism and pharmacokinetic parameters in mind, suggesting that they may have favorable absorption, distribution, metabolism, and excretion profiles .
Result of Action
The result of the compound’s action would likely be cell cycle arrest at the G1/S transition, leading to the inhibition of cell proliferation. This could potentially lead to the induction of apoptosis, particularly in cancer cells that rely heavily on CDK2 activity for survival .
Properties
IUPAC Name |
N-[(1-methylsulfonylpiperidin-4-yl)methyl]-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H19N3O3S2/c1-23(20,21)18-6-4-11(5-7-18)9-16-15(19)12-2-3-13-14(8-12)22-10-17-13/h2-3,8,10-11H,4-7,9H2,1H3,(H,16,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HGIKWWXZQZJLCO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)N1CCC(CC1)CNC(=O)C2=CC3=C(C=C2)N=CS3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
353.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.